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Compound of Interest

Compound Name:
Amylotetraose; Fujioligo 450;

alpha-1,4-Tetraglucose

CAS No.: 9036-88-8

Cat. No.: B1593421 Get Quote

Executive Summary & Material Definition
Fujioligo 450 is a specialized Galactooligosaccharide (GOS) mixture produced via enzymatic

transgalactosylation. Unlike small molecule reagents (e.g., pure Glucose, MW 180.16 g/mol ),

Fujioligo 450 is a polydisperse system. It contains a spectrum of oligomers (DP2–DP8)

alongside residual mono- and disaccharides (Glucose, Galactose, Lactose).

The Core Challenge: "Batch Variability" in Fujioligo 450 is rarely a manufacturing defect but

rather an inherent characteristic of enzymatic synthesis. Variations in the Degree of

Polymerization (DP) distribution and moisture content can significantly alter:

Prebiotic Activity: Different bacterial strains prefer specific chain lengths (e.g.,

Bifidobacterium spp. may prefer DP3 over DP5).

Solubility & Viscosity: Higher DP fractions increase viscosity.

Effective Concentration: Hygroscopicity leads to dosing errors if not corrected for moisture.

This guide provides a self-validating workflow to normalize these variables.
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Before starting any longitudinal study, you must establish a "Fingerprint" for your specific batch.

Do not rely solely on the Certificate of Analysis (CoA) for sensitive biological assays.

Q: How do I determine if my new batch is functionally
equivalent to the previous one?
A: You must compare the DP Distribution Profile, not just the total carbohydrate content.

The Protocol: HPAEC-PAD Profiling High-Performance Anion-Exchange Chromatography with

Pulsed Amperometric Detection (HPAEC-PAD) is the gold standard for GOS profiling.

Sample Prep: Dissolve Fujioligo 450 at 10 mg/mL in 18 MΩ deionized water. Filter (0.22 µm).

Column: Dionex CarboPac PA1 (or equivalent anion exchange column).

Eluent: Sodium Hydroxide / Sodium Acetate gradient.

Analysis: Overlay the chromatograms of Batch A (Reference) and Batch B (New).

Acceptance Criteria: The relative area of DP3, DP4, and DP5 peaks should not deviate by

>5%.

Visualization: QC Decision Logic
The following diagram illustrates the decision matrix for accepting a new batch based on DP

profiling.
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Incoming Fujioligo 450 Batch

Step 1: Moisture Analysis
(Karl Fischer / Oven Dry)

Step 2: DP Distribution Profiling
(HPAEC-PAD or HPLC-RI)

Compare vs. Reference Batch

Match: DP3-DP5 Ratio ±5%

Similar Profile

Mismatch: Shift in Chain Length

Skewed Profile

Proceed to Normalization
(See Section 3)

Calculate 'Active Molar Equivalent'
or Reject for Sensitive Assays

Click to download full resolution via product page

Caption: QC workflow determining batch acceptance based on oligomer chain length

distribution (DP) and moisture content.

Preparation & Solubilization (The "Hygroscopic
Trap")
Q: My stock solution concentration seems inconsistent
between days. Why?
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A: Fujioligo 450 is highly hygroscopic. If the container is left open or stored improperly, the

powder absorbs atmospheric water. Weighing 1.0g of "wet" powder might only deliver 0.9g of

GOS.

The Fix: Dry Matter Correction Protocol Never dose by "As-Is" weight. Dose by "Dry Matter"

basis.

Parameter Method Target Specification

Moisture Content
Karl Fischer Titration (ISO 760)

or Vacuum Oven (80°C, 4h)
Typically < 5.0% (Check CoA)

Correction Factor N/A

Example:

Target: 10g of active GOS.

Batch Moisture: 4.5%.[1]

Weighing Requirement:

.

Biological Standardization (The "Active Moiety")
Q: My bacteria grew slower on the new batch despite
correcting for weight. What happened?
A: You likely have a variation in Residual Mono/Disaccharides (Lactose/Glucose) versus Active

GOS.

Fujioligo 450 contains a percentage of non-prebiotic sugars (Lactose/Glucose) resulting from

the enzymatic process. If Batch A is 55% GOS and Batch B is 50% GOS, and you dose by total

weight, the bacteria in Batch B receive less prebiotic substrate and more simple sugars (which

might repress GOS-utilization genes via Carbon Catabolite Repression).

The Fix: Normalization by Active GOS Content
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Check CoA: Look for "GOS Content" (often determined by AOAC 2001.02).[2]

Normalize: Adjust the media formulation to deliver a constant GOS concentration, not total

powder concentration.

Visualization: Dosing Logic
How to calculate the correct input mass to ensure biological consistency.

Target Concentration
(e.g., 5g/L Active GOS)

Calculation:
Mass = Target / (Purity * (1-Moisture))

Variable 1:
Moisture Content
(Water Weight)

Variable 2:
Purity (Active GOS %)
(vs. Lactose/Glucose)

Corrected Weighing Mass
(Ensures Bio-Equivalence)

Click to download full resolution via product page

Caption: Formula logic for normalizing Fujioligo 450 dosing by accounting for both moisture

and active GOS purity.

Troubleshooting FAQs
Q: Can I autoclave Fujioligo 450 stock solutions? A:Caution is advised. While GOS is relatively

stable, autoclaving at neutral pH can lead to Maillard reactions (browning) if residual proteins or

amino acids are present in the media, or slight hydrolysis at acidic pH.

Recommendation: Sterile filter (0.22 µm PES membrane) stock solutions (20-50% w/v) and

add aseptically to autoclaved media.

Q: The new batch is darker in color. Is it degraded? A: Not necessarily. Color variation (white to

pale yellow) is common in GOS syrups/powders due to trace Maillard products formed during

spray drying.
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Test: Check the pH of a 10% solution. If it is within the standard range (pH 4.5–7.0) and the

HPLC profile is consistent, the color is likely cosmetic.

Q: How do I store the open container to prevent variability? A:

Desiccate: Store in a desiccator cabinet at Room Temperature (RT).

Seal: Parafilm is insufficient. Use a vacuum sealer or transfer to a container with a high-

quality O-ring seal.

Aliquot: If using infrequently, dissolve the entire batch into a high-concentration stock (e.g.,

50%), sterilize, and freeze aliquots at -20°C. This locks the "state" of the batch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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